5-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H8F3NO2S/c1-6-9(11(17)18)16-10(19-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key: YLDCVMXOMGMKIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=C(C=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C12H8F3NO2S
• DSSTOX Substance ID: DTXSID60582978
• Molecular Weight: 287.26 g/mol
• CAS RN: 343322-66-7

Description

5-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylic acid is a chemical compound with the formula C6H4F3NO2S. It has a molecular weight of 211.16. This compound belongs to the class of organic compounds known as thiazoles.

Synthesis Analysis

The synthesis of this compound can be achieved by adding 2-methyl-4-(trifluoromethyl)-5-thiazolecarboxylic acid ethyl ester to a dry reaction flask, then adding a sodium hydroxide solution under stirring conditions.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing sulfur and nitrogen. The trifluoromethyl group is attached to the phenyl ring, which is further connected to the thiazole ring.

Chemical Reactions Analysis

Thiazoles, including this compound, are important heterocyclics exhibiting various biological activities. The substituents on a particular position of the thiazole ring greatly affect the biological outcomes.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.570±0.06 g/cm3, a melting point of 186-187°C, and a predicted boiling point of 285.5±40.0 °C. It also has a flash point of 126.5°C and a vapor pressure of 0.0013mmHg at 25°C.

Scientific Research Applications

Chemistry and Synthesis of Heterocycles

Thiazole derivatives serve as valuable building blocks in the synthesis of various heterocyclic compounds. For instance, 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one and its derivatives demonstrate wide applicability in generating heterocycles like pyrazolo-imidazoles, thiazoles, and others. These compounds are significant for their unique reactivity, offering mild conditions for generating versatile cynomethylene dyes from a broad range of precursors (Gomaa & Ali, 2020).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives highlights their potential as antioxidant and anti-inflammatory agents. Synthesis and evaluation of these compounds have shown promising activities, underscoring the thiazole scaffold's importance in designing therapeutic agents (Raut et al., 2020).

Biological Activities of 4-Thiazolidinone

4-Thiazolidinone, a saturated form of thiazole, has been extensively reviewed for its broad spectrum of biological activities. This includes antimicrobial, antitumor, and antidiabetic properties, highlighting the versatility of thiazole derivatives in drug discovery and medicinal chemistry (ArunlalV. et al., 2015).

Anticancer Developments

Knoevenagel condensation products, involving thiazole derivatives, have shown remarkable anticancer activity. These compounds target various cancer markers and are significant for their potential in drug discovery, further emphasizing the medicinal relevance of thiazole-based compounds (Tokala et al., 2022).

Future Directions

This compound can be used to prepare a fungicidal mixture. Its potential for further applications could be explored in future research.